Cas no 1806853-03-1 (3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine)
3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine
-
- Inchi: 1S/C8H5F2N3O2/c1-4-6(13(14)15)2-5(3-11)7(12-4)8(9)10/h2,8H,1H3
- InChI Key: MPSZLZNKMKEWMW-UHFFFAOYSA-N
- SMILES: FC(C1=C(C#N)C=C(C(C)=N1)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 296
- XLogP3: 1.5
- Topological Polar Surface Area: 82.5
3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029039784-250mg |
3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine |
1806853-03-1 | 95% | 250mg |
$1,078.00 | 2022-03-31 | |
| Alichem | A029039784-500mg |
3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine |
1806853-03-1 | 95% | 500mg |
$1,786.10 | 2022-03-31 | |
| Alichem | A029039784-1g |
3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine |
1806853-03-1 | 95% | 1g |
$3,184.50 | 2022-03-31 |
3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine
3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine: A Comprehensive Overview
The compound 3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine (CAS No. 1806853-03-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The pyridine ring serves as the core structure, with substituents at positions 2, 3, 5, and 6, each contributing to the molecule's overall functionality and stability.
The cyano group (-CN) at position 3 imparts strong electron-withdrawing effects, enhancing the molecule's ability to participate in various chemical reactions. This group is particularly valuable in organic synthesis for its role in nucleophilic substitutions and as a precursor for other functional groups. The difluoromethyl group (-CF₂H) at position 2 introduces fluorine atoms, which are known for their electronegativity and ability to modulate physical properties such as solubility and lipophilicity. This substitution pattern is crucial for optimizing the compound's pharmacokinetic profile in drug design.
At position 6, the methyl group (-CH₃) provides steric bulk and contributes to the molecule's stability. This substitution helps mitigate potential steric hindrance that could arise from other substituents on the pyridine ring. The nitro group (-NO₂) at position 5 is a strong electron-withdrawing group that significantly influences the electronic properties of the molecule. Nitro groups are commonly used in organic chemistry to activate aromatic rings towards electrophilic substitution and to enhance the reactivity of adjacent functional groups.
Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The combination of electron-withdrawing groups like -CN and -NO₂ with electron-donating groups like -CH₃ creates a unique balance of electronic effects that can be exploited for designing drugs with specific biological activities. For instance, researchers have demonstrated that such compounds can modulate protein-protein interactions, a key target in treating diseases such as cancer and neurodegenerative disorders.
The synthesis of 3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine involves a series of well-established organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and nitration. These methods allow for precise control over the substitution pattern on the pyridine ring, ensuring high purity and consistency in the final product. Advanced techniques such as microwave-assisted synthesis have also been employed to optimize reaction conditions, reducing reaction times while maintaining product quality.
In terms of applications, this compound has shown promise in several areas. Its role as an intermediate in pharmaceutical synthesis is particularly noteworthy, where it serves as a building block for more complex molecules with therapeutic potential. Additionally, its electronic properties make it a candidate for use in materials science, particularly in the development of organic semiconductors and optoelectronic devices.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of 3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine with greater accuracy. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These studies are crucial for guiding experimental efforts and accelerating drug discovery processes.
In conclusion, 3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine (CAS No. 1806853-03-1) is a versatile compound with significant potential across multiple disciplines. Its unique substitution pattern on the pyridine ring confers it with desirable chemical and physical properties that make it an invaluable tool in organic synthesis and drug development. As research continues to uncover new applications for this compound, its role in advancing science and medicine is likely to grow even further.
1806853-03-1 (3-Cyano-2-(difluoromethyl)-6-methyl-5-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)